Cas no 958-96-3 (1,1'-Biphenyl,3,3'-dinitro-)

• Product Name: 1,1'-Biphenyl,3,3'-dinitro-
• CAS No: 958-96-3
• MF: C₁₂H₈N₂O₄
• MW: 244.202922821045
• CID: 811589
• PubChem ID: 70395
• Update Time: 2025-04-19

1,1'-Biphenyl,3,3'-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3,3'-dinitro-
• 1-nitro-3-(3-nitrophenyl)benzene
• 3,3'-DINITRO-BIPHENYL
• 1,1'-Biphenyl,3,3'-dinitro
• 3,3'-dinitro-1,1'-biphenyl
• 3,3'-dinitrodiphenyl
• M,M'-DINITROBIPHENYL
• AC-20961
• 1,1'-Biphenyl, 3,3'-dinitro-
• AKOS004910182
• CS-0206716
• J-511093
• 958-96-3
• BARIUMACRYLATE
• F75329
• Biphenyl, 3,3'-dinitro-
• AKOS015965843
• DTXSID10241967
• Q27294017
• BS-24709
• XV7LC0595F
• SCHEMBL6738366
• 3,3'-DINITROBIPHENYL
• FT-0633192
• UNII-XV7LC0595F
• DB-057612
• DTXCID40164458

• Inchi： 1S/C12H8N2O4/c15-13(16)11-5-1-3-9(7-11)10-4-2-6-12(8-10)14(17)18/h1-8H
• InChI Key： CCHRVFZBKRIKIX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 244.04800
• Monoisotopic Mass: 244.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 91.6A^2

Experimental Properties

• Density: 1.368
• Boiling Point: 416°Cat760mmHg
• Flash Point: 207.4°C
• Refractive Index: 1.635
• PSA: 91.64000
• LogP: 4.21640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives